Cas no 1547646-00-3 (6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
1547646-00-3 structure
Product Name:6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
CAS No:1547646-00-3
MF:C8H7N3O3
MW:193.159481287003
CID:5741423
PubChem ID:84014491
Update Time:2026-03-11
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- P20924
- 6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- AS-84513
- 6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylicacid
- MFCD26518403
- 1547646-00-3
- 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 6-methoxy-
- 6-methoxy-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
-
- Inchi: 1S/C8H7N3O3/c1-14-5-3-2-4-6(8(12)13)10-11-7(4)9-5/h2-3H,1H3,(H,12,13)(H,9,10,11)
- InChI Key: QLXQGJXBAMYPQW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C(N=1)=NNC=2C(=O)O
Computed Properties
- Exact Mass: 193.04874109g/mol
- Monoisotopic Mass: 193.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- Density: 1.547±0.06 g/cm3(Predicted)
- Boiling Point: 457.1±40.0 °C(Predicted)
- pka: 0.68±0.10(Predicted)
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM391268-100mg |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 95%+ | 100mg |
$263 | 2023-01-03 | |
| Chemenu | CM391268-250mg |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 95%+ | 250mg |
$420 | 2023-01-03 | |
| Chemenu | CM391268-500mg |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 95%+ | 500mg |
$698 | 2023-01-03 | |
| Chemenu | CM391268-1g |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 95%+ | 1g |
$1048 | 2023-01-03 | |
| eNovation Chemicals LLC | D684689-100mg |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 97% | 100mg |
$260 | 2024-07-21 | |
| eNovation Chemicals LLC | D684689-250MG |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 97% | 250mg |
$430 | 2024-07-21 | |
| eNovation Chemicals LLC | D684689-500MG |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 97% | 500mg |
$720 | 2024-07-21 | |
| eNovation Chemicals LLC | D684689-1G |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 97% | 1g |
$1080 | 2024-07-21 | |
| eNovation Chemicals LLC | D684689-5G |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 97% | 5g |
$3250 | 2024-07-21 | |
| Chemenu | CM391268-5g |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
1547646-00-3 | 95%+ | 5g |
$3143 | 2023-01-03 |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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